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Compound of Interest

Compound Name: Anticancer agent 257

Cat. No.: B15621698

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anticancer Agent 257 is a novel synthetic small molecule demonstrating potent cytotoxic
effects against a broad range of cancer cell lines in preclinical studies. Its mechanism of action
involves the dual inhibition of the PISK/Akt/mTOR and Ras/Raf/MEK/ERK signaling pathways,
critical regulators of cell proliferation, survival, and apoptosis.[1][2] This document provides
detailed guidelines and protocols for the in vitro evaluation of Anticancer Agent 257 in cell
culture models.

Mechanism of Action

Anticancer Agent 257 exerts its antitumor activity by targeting key nodes in two major
signaling cascades frequently dysregulated in cancer.[1][2] By inhibiting both the
PI3K/Akt/mTOR and MAPK/ERK pathways, Agent 257 effectively cuts off crucial signals that
promote cancer cell growth and survival, ultimately leading to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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